1-(2-Fluoro-5-nitrophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide

• CAS No.: 107257-28-3
• Product Name: 1-(2-Fluoro-5-nitrophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide
• Molecular Formula: C21H20FN3O3
• Molecular Weight: 381.4 g/mol
• IUPAC Name: N-butan-2-yl-1-(2-fluoro-5-nitrophenyl)-N-methylisoquinoline-3-carboxamide
• Standard InChI: InChI=1S/C21H20FN3O3/c1-4-13(2)24(3)21(26)19-11-14-7-5-6-8-16(14)20(23-19)17-12-15(25(27)28)9-10-18(17)22/h5-13H,4H2,1-3H3
• Standard InChIKey: GXXKDYZSBGOJQN-UHFFFAOYSA-N
• SMILES: CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=C(C=CC(=C3)[N+](=O)[O-])F
• Canonical SMILES: CCC(C)N(C)C(=O)C1=CC2=CC=CC=C2C(=N1)C3=C(C=CC(=C3)[N+](=O)[O-])F
• Appearance: Solid powder
• Description: PK-14105 is a selective peripheral-type cardiac benzodiazepine photoaffinity ligand.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 1-(2-fluoro-5-nitrophenyl)-N-methyl-N-(1-methylpropyl)-3-isoquinolinecarboxamide; 3-Isoquinolinecarboxamide, 1-(2-fluoro-5-nitrophenyl)-N-methyl-N-(1-methylpropyl)-; PK 14105; PK-14105; PK14105
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• PubChem Compound: 122277
• Last Modified: Nov 11 2021